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Compound of Interest

Compound Name: Drisapersen

Cat. No.: B13920748

Absence of specific manufacturer guidelines necessitates a risk-based approach to the
disposal of the investigational antisense oligonucleotide, Drisapersen. This document provides
procedural guidance for researchers, scientists, and drug development professionals based on
general principles of pharmaceutical waste management and the known chemical properties of
phosphorothioate oligonucleotides.

As an investigational drug whose development was discontinued, specific disposal instructions
from the manufacturer, BioMarin, are not publicly available. In the absence of a Safety Data
Sheet (SDS) dedicated to Drisapersen, laboratory personnel must adhere to a comprehensive
waste management strategy that combines regulatory standards for pharmaceutical waste with
chemical degradation methods known to be effective for this class of compound.

Recommended Disposal Procedures for
Drisapersen

For laboratory settings, a multi-step approach is recommended to ensure the safe disposal of
Drisapersen, whether as an unused solution, in contaminated labware, or as residual material.

Step 1: Segregation and Initial Containment

Proper segregation of waste is the first critical step. All materials that have come into contact
with Drisapersen should be considered pharmaceutical waste.

e Unused Solutions: Collect in a dedicated, clearly labeled, and sealed waste container.
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» Contaminated Labware: This includes vials, syringes, pipette tips, and gloves. These items
should be collected in a designated hazardous waste container. Sharps, such as needles,
must be disposed of in a puncture-resistant sharps container.[1][2]

o Personal Protective Equipment (PPE): Non-reusable gowns, gloves, and other PPE should
be disposed of as hazardous waste.

Step 2: Chemical Inactivation (for liquid waste)

Given that Drisapersen is a phosphorothioate oligonucleotide, its chemical structure can be
targeted for degradation. Research has shown that treatment with acidic solutions can
effectively degrade these molecules.[3]

Experimental Protocol for Acidic Hydrolysis:

o Objective: To hydrolyze the phosphodiester and phosphorothioate linkages in Drisapersen,
rendering it inactive.

o Materials:

o Collected liquid Drisapersen waste.

o

Hydrochloric acid (HCI) or Sulfuric acid (H2SOa).

o

Appropriate PPE (acid-resistant gloves, safety goggles, lab coat).

[¢]

Fume hood.

[¢]

pH meter or pH strips.

e Procedure:

o Working in a fume hood, slowly add a strong acid (e.g., HCl or H2S0Oa4) to the liquid waste
to lower the pH to approximately 1-2.

o Gently stir the solution.
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o Allow the acidic solution to stand for a minimum of 24 hours to ensure complete
degradation.

o Neutralize the solution with a suitable base (e.g., sodium hydroxide) to a pH between 6
and 8 before final disposal.

Step 3: Final Disposal

The final disposal method will depend on the nature of the waste and local regulations.

o Treated Liquid Waste: Once neutralized, the treated liquid waste can typically be disposed of
down the drain with copious amounts of water, provided this is in accordance with
institutional and local wastewater regulations.

e Solid Waste and Sharps: All solid waste, including inactivated and absorbed liquid waste,
and sharps containers must be disposed of through a licensed hazardous waste
management company. These materials are generally incinerated.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
to ensure all local, state, and federal regulations are met.

Quantitative Data Summary

While no quantitative data for the specific disposal of Drisapersen is available, the following
table summarizes relevant information for handling and storage, which are integral to safe
management prior to disposal.

Parameter Value Source

Storage Temperature 2-8 °C (Refrigerated) [4]

N In original packaging,
Storage Condition ' [4]
protected from light

Vial Stability 24 months when refrigerated [4]

Formulation 188.7 mg/mL solution [4]
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Drisapersen Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Drisapersen waste in a laboratory setting.
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Waste Generation & Segregation

Drisapersen Waste Generated

Identify Waste Type

Liquid Sharps
Unused Solution / Liquid Contamination Contaminated Labware (Vials, Tips, etc.) Needles / Syringes
Treatment|& Containment
Chemical Inactivation Collect in Labeled Place in Puncture-Resistant
(Acidic Hydrolysis) Hazardous Waste Container Sharps Container

Final Disposal

Y

Neutralize to pH 6-8

Dispose via Licensed
Hazardous Waste Contractor

Dispose via Approved
Liquid Waste Stream
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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